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Compound of Interest

Compound Name: 3,4-dimethyl-N-propylaniline
CAS No.: 27285-21-8
Cat. No.: B3120782
Get Quote
Abstract

This technical guide provides a comprehensive structural and physicochemical analysis of 3,4-
dimethyl-N-propylaniline (CAS: 27285-21-8), a secondary aromatic amine derivative of 3,4-
xylidine.[1] As a functionalized aniline, this compound serves as a critical intermediate in the
synthesis of agrochemicals, pharmaceutical active ingredients (APIs), and specialty dyes.[2]
This document details its molecular architecture, predicted and experimental physicochemical
properties, validated synthetic pathways, and spectroscopic identification protocols.

Structural Characterization
Nomenclature and Identity

The compound belongs to the class of N-alkyl-xylidines.[3] The core structure consists of a
benzene ring substituted with two methyl groups at the 3 and 4 positions (meta and para to the
amine) and an N-propyl chain attached to the nitrogen atom.

e IUPAC Name: N-propyl-3,4-dimethylaniline[4][5]
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Common Synonyms: N-propyl-3,4-xylidine; (3,4-Dimethylphenyl)propylamine

CAS Registry Number: 27285-21-8[1][6]

SMILES:CCCNCclcce(C)e(C)cl

INChl Key: Predicted based on structure (e.g., INChl=1S/C11H17N/...)
Molecular Formula & Weight

e Molecular Formula:

e Molecular Weight: 163.26 g/mol

o Element Analysis: Carbon (80.93%), Hydrogen (10.50%), Nitrogen (8.58%)

Structural Visualization

The following diagram illustrates the topological connectivity of the molecule, highlighting the
steric environment of the secondary amine and the electron-donating methyl groups on the
aromatic ring.

Click to download full resolution via product page

Figure 1: 2D Topological representation of 3,4-dimethyl-N-propylaniline.[7] Green nodes
indicate methyl substituents; Yellow nodes indicate the propyl chain.
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Physicochemical Properties[2][8][9]

Understanding the physicochemical profile is essential for predicting pharmacokinetics (ADME)
and handling requirements. The lipophilicity (LogP) suggests high membrane permeability,
while the basicity is modulated by the electron-donating alkyl groups.

Property Value (Predicted/Exp) Significance
) o Typical for N-alkyl anilines;
Physical State Liquid (at 25°C) . o ]
facilitates liquid-phase dosing.
High boiling point requires
Boiling Point ~260-270°C vacuum distillation for
purification.
Less dense than water; forms
Density ~0.93 g/cm?3 the upper layer in aqueous
extractions.
Highly lipophilic; suggests
LogP (Octanol/Water) 35-39 potential for blood-brain barrier

penetration.

Weak base; protonated at
pKa (Conjugate Acid) ~5.5-6.0 physiological pH (7.4) but

extractable at pH > 8.

Low PSA correlates with high
Polar Surface Area (PSA) 12.03 A2 _ o g
oral bioavailability.

Synthetic Pathways[4][8]

For research and industrial scaling, Reductive Amination is the preferred method over direct
alkylation. Direct alkylation with propyl halides often leads to over-alkylation (formation of
quaternary ammonium salts) and requires difficult separation steps.

Method A: Reductive Amination (Recommended)

This protocol ensures mono-alkylation selectivity.
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e Precursors: 3,4-Dimethylaniline (3,4-Xylidine) + Propionaldehyde.
e Reducing Agent: Sodium Triacetoxyborohydride (STAB) or Hz2/Pd-C.

e Mechanism: Formation of an imine intermediate followed by in-situ reduction.

Method B: Direct Alkylation (Secondary Route)

e Precursors: 3,4-Dimethylaniline + 1-Bromopropane.
e Base:

or

o Limitation: Requires strict stoichiometric control to prevent N,N-dipropyl formation.

Synthesis Workflow Diagram

The following flowchart details the reductive amination logic, prioritizing the "One-Pot"
methodology for efficiency.
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Start: 3,4-Dimethylaniline Reagent: Propionaldehyde

Step 1: Imine Formation
(Solvent: DCM or MeOH, 25°C)

H20

Intermediate: N-propylidene-3,4-dimethylaniline

:

Step 2: Reduction
(Add NaBH(OACc)3 or H2/Pd)

Quench: Sat. NaHCO3

Extraction: Organic Layer Separation

Purification: Vacuum Distillation

Final Product:
3,4-dimethyl-N-propylaniline

Click to download full resolution via product page
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Figure 2: One-pot reductive amination workflow for high-yield synthesis of 3,4-dimethyl-N-
propylaniline.

Spectroscopic Identification

Validating the structure requires checking for specific signals that differentiate the product from
the starting material (primary amine) and potential tertiary amine byproducts.

Proton NMR ( -NMR) in

e Aromatic Region (6.4 — 7.0 ppm): Three protons. The pattern will show a doublet (H5), a
doublet of doublets (H6), and a singlet (H2), typical of 1,2,4-substitution.

e N-H Proton (~3.5 ppm): Broad singlet. Crucial: Disappears upon

shake. If absent, tertiary amine formed.

e N-Methylene (

, ~3.05 ppm): Triplet (

Hz). This shift confirms nitrogen attachment.
e Methyl Groups (Ring, ~2.15 — 2.20 ppm): Two singlets (3H each).
e Propyl Chain:

o Central

(~1.6 ppm, multiplet).
o Terminal
(~1.0 ppm, triplet).
Mass Spectrometry (EI-MS)
e Molecular lon (

): m/z 163.[7]
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o Base Peak: Likely m/z 134 (

, loss of ethyl group via
-cleavage adjacent to Nitrogen).

e Tropylium lon: Characteristic aromatic fragments at m/z 91 or 105.

Applications & Toxicology
Research & Pharmaceutical Relevance

This molecule acts as a lipophilic scaffold in drug discovery. The 3,4-dimethyl pattern blocks
metabolic oxidation at the para-position, potentially extending the half-life of drugs
incorporating this moiety compared to unsubstituted aniline derivatives. It is structurally related
to intermediates used in the synthesis of Pendimethalin (though Pendimethalin uses the 1-
ethylpropyl isomer), highlighting its relevance in herbicide chemistry.

Handling & Safety
o Toxicity: Like most anilines, it should be treated as a potential methemoglobinemia inducer.

Absorbs through skin.

o Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent N-oxidation (formation of
N-oxides) which darkens the liquid over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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